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Compound of Interest

Compound Name:
2-Hydroxy-3-phenoxypropyl

acrylate

Cat. No.: B102866 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-3-phenoxypropyl acrylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Hydroxy-3-phenoxypropyl acrylate in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 2-Hydroxy-3-phenoxypropyl acrylate

Synonyms: PGEA, Acrylic Acid 2-Hydroxy-3-phenoxypropyl Ester[1]

CAS Number: 16969-10-1

Hazard Identification and GHS Classification
2-Hydroxy-3-phenoxypropyl acrylate is classified as a hazardous substance.[2] Key hazards

are summarized below.
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Hazard Statement GHS Classification Pictogram(s) Signal Word

H302: Harmful if

swallowed

Acute toxicity, oral

(Category 4)[3]
Warning

H315: Causes skin

irritation

Skin

corrosion/irritation

(Category 2)[3][4]

Warning

H317: May cause an

allergic skin reaction

Sensitization, Skin

(Category 1)[3][4][5]
Warning

H318/H319: Causes

serious eye

damage/irritation

Serious eye

damage/eye irritation

(Category 1/2A)[1][3]

[4][5]

Danger

H335: May cause

respiratory irritation

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)[1][3]

Warning

H411: Toxic to aquatic

life with long lasting

effects

Hazardous to the

aquatic environment,

long-term (Chronic) -

Category Chronic 2[5]

None

H351: Suspected of

causing cancer

Carcinogenicity

(Category 2)[4]
Warning

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the first line of defense against exposure. The following

table outlines the minimum recommended PPE for handling 2-Hydroxy-3-phenoxypropyl
acrylate.[6]
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Protection Type Specification

Eye/Face Protection

Chemical splash goggles or safety glasses with

side shields. A face shield may be required for

larger quantities or when transferring the

chemical.[6]

Skin Protection

Chemical-resistant gloves (Nitrile gloves are

recommended as they are more protective

against acrylates than latex or vinyl).[7][8] A lab

coat or chemical-resistant apron should be

worn.

Respiratory Protection

Work should be conducted in a chemical fume

hood to minimize inhalation of vapors.[6] If

ventilation is insufficient, a NIOSH-approved

respirator may be required.[6]

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.

[1][6]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible.[6]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before use.

Avoid all personal contact, including inhalation of vapors or mists.[2][4]

Wear the appropriate PPE as specified above.[4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Keep containers securely sealed when not in use.[2]
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Wash hands thoroughly after handling.[4]

Storage Requirements:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][4]

Keep containers tightly closed.[4]

Store away from incompatible materials such as oxidizing agents, reducing agents, acids,

and bases.[4]

Polymerization may occur at elevated temperatures or upon depletion of inhibitor.[2][4]

Disposal Plan
Proper disposal of 2-Hydroxy-3-phenoxypropyl acrylate and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Unused/Excess Product:

Do NOT pour down the drain.[2]

Collect in a clearly labeled, sealed, and appropriate hazardous waste container.

Dispose of through your institution's hazardous waste management program.[1] This may

involve a licensed chemical destruction plant or controlled incineration.[1]

Contaminated Materials:

All contaminated items (e.g., gloves, absorbent materials, pipette tips) must be collected in a

sealed bag or container.[6]

Label the container as hazardous waste containing 2-Hydroxy-3-phenoxypropyl acrylate.

Dispose of according to your institution's hazardous waste procedures.

Experimental Workflow: Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 2-Hydroxy-3-phenoxypropyl acrylate

Personal Protective Equipment

Preparation

Handling in Fume Hood

Wear appropriate PPE

Decontamination

After experiment completion

Waste Collection

Collect unused chemical

Collect all contaminated items

Hazardous Waste Disposal

Follow institutional guidelines

Goggles Nitrile Gloves Lab Coat

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Hydroxy-3-phenoxypropyl
acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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